molecular formula C15H12ClN3O2 B8563903 4-Chloro-6-(3,4-dimethoxyphenyl)pyrido[3,2-d]pyrimidine CAS No. 897359-56-7

4-Chloro-6-(3,4-dimethoxyphenyl)pyrido[3,2-d]pyrimidine

Cat. No.: B8563903
CAS No.: 897359-56-7
M. Wt: 301.73 g/mol
InChI Key: MXDTWOQORVTHLK-UHFFFAOYSA-N
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Description

4-Chloro-6-(3,4-dimethoxyphenyl)pyrido[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C15H12ClN3O2 and its molecular weight is 301.73 g/mol. The purity is usually 95%.
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Properties

CAS No.

897359-56-7

Molecular Formula

C15H12ClN3O2

Molecular Weight

301.73 g/mol

IUPAC Name

4-chloro-6-(3,4-dimethoxyphenyl)pyrido[3,2-d]pyrimidine

InChI

InChI=1S/C15H12ClN3O2/c1-20-12-6-3-9(7-13(12)21-2)10-4-5-11-14(19-10)15(16)18-8-17-11/h3-8H,1-2H3

InChI Key

MXDTWOQORVTHLK-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C2=NC3=C(C=C2)N=CN=C3Cl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 6-(3,4-dimethoxyphenyl)-pyrido[3,2-d]pyrimidin-4(3H)-one (150 mg, 0.53 mmol) in toluene (30 ml) was added phosphorus oxychloride (148 μl, 1.59 mmol) and 2,6-lutidine (185 μl, 1.59 mmol). The reaction mixture was refluxed overnight until a black solution was obtained. After evaporation to dryness, the residue was redissolved in ethyl acetate and extracted with a saturated sodium bicarbonate solution. The combined organic layers were evaporated in vacuo. The residue was purified by silica gel column chromatography, the mobile phase being an ethyl acetate/hexane mixture, in a ratio gradually ranging from 2:8 to 3:7, resulting in the pure title compound (123 mg, yield 77%) which was characterised by its mass spectrum as follows: MS (m/z): 302, 304 ([M+H]+, 100).
Quantity
150 mg
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
148 μL
Type
reactant
Reaction Step Two
Quantity
185 μL
Type
reactant
Reaction Step Two
Yield
77%

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